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Compound of Interest

Compound Name: 4-Hydroxy-3-methoxybenzonitrile

Cat. No.: B1293924

For Researchers, Scientists, and Drug Development Professionals

The isomeric purity of 4-Hydroxy-3-methoxybenzonitrile, a key intermediate in the synthesis
of various pharmaceuticals and fine chemicals, is a critical quality attribute that can significantly
impact the efficacy and safety of the final product.[1][2] This guide provides a comprehensive
comparison of three common analytical techniques for the determination of isomeric purity:
High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry
(GC-MS), and Capillary Electrophoresis (CE). The primary isomeric impurities of concern
include 3-Hydroxy-4-methoxybenzonitrile, 2-Hydroxy-3-methoxybenzonitrile, 2-Hydroxy-5-
methoxybenzonitrile, 3-Hydroxy-5-methoxybenzonitrile, and 3-Hydroxy-2-methoxybenzonitrile.

Key Isomeric Impurities of 4-Hydroxy-3-
methoxybenzonitrile

The chemical structures of 4-Hydroxy-3-methoxybenzonitrile and its potential isomeric
impurities are illustrated below. These isomers have the same molecular formula but differ in
the substitution pattern of the hydroxyl and methoxy groups on the benzonitrile framework.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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